Cas no 24814-12-8 ((3R)-3-(Sulfanylmethyl)piperazine-2,5-dione)

• Product Name: (3R)-3-(Sulfanylmethyl)piperazine-2,5-dione
• CAS No: 24814-12-8
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 2842771
• Update Time: 2023-08-07

(3R)-3-(Sulfanylmethyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(Sulfanylmethyl)piperazine-2,5-dione
• Cyclo(Gly-Cys-)

• Inchi： 1S/C5H8N2O2S/c8-4-1-6-5(9)3(2-10)7-4/h3,10H,1-2H2,(H,6,9)(H,7,8)/t3-/m0/s1
• InChI Key： KCMBEBKQGVGDGL-VKHMYHEASA-N
• SMILES： SC[C@H]1C(NCC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: -1
• Topological Polar Surface Area: 59.2